Ethyl 4-(2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H23ClN4O4S2/c1-2-30-21(29)25-10-8-24(9-11-25)17(27)13-32-20-23-16-7-12-31-18(16)19(28)26(20)15-5-3-14(22)4-6-15/h3-6H,2,7-13H2,1H3
• InChI Key: UVEFYTBLFVIRAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SCC3
• Molecular Formula: C21H23ClN4O4S2
• Molecular Weight: 495.0 g/mol

Description

“Ethyl 4-(2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate” is a chemical compound that belongs to the class of pyridopyrimidines. Pyridopyrimidines are a group of compounds that have shown therapeutic interest and have been approved for use as therapeutics. They have a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyridopyrimidines involves various chemical reactions. For instance, the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of “Ethyl 4-(2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate” is complex, with multiple rings and functional groups. The compound contains a pyridopyrimidine moiety, which is a heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, cyclization, elimination, methylation, and other reactions. These reactions are typically carried out under specific conditions, such as heating under reflux with MeONa in BuOH.

Mechanism of Action

The mechanism of action of pyridopyrimidines is diverse, depending on their specific structures and targets. They can act on several therapeutic targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.

Future Directions

Pyridopyrimidines, including “Ethyl 4-(2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate”, have shown promising therapeutic potential. Future research may focus on optimizing their synthesis, improving their therapeutic efficacy, and minimizing potential side effects.